Cas no 67187-35-3 (Isocoformycin)

• Product Name: Isocoformycin
• CAS No: 67187-35-3
• MF: C₁₁H₁₆N₄O₅
• MW: 284.268542289734
• CID: 965497
• Update Time: 2023-08-02

Isocoformycin Chemical and Physical Properties

Names and Identifiers

• isocoformycin
• 3-(β-D-Ribofuranosyl)-3,4,7,8-tetrahydroimidazo[4,5-d][1,3]diazep in-7-ol
• 2-Benzopyran-3-one
• 3H-2-Benzopyran-3-one
• 3H-isochromen-3-one
• Bnezo< c> pyran-3-on
• CTK0J5430
• Isofonnycin
• 3-beta-D-Ribofuranosyl-3,4,7,8-tetrahydroimidazo(4,5-d)(1,3)diazepin-7-ol
• Imidazo(4,5-d)(1,3)diazepin-7-ol, 3,4,7,8-tetrahydro-3-beta-D-ribofuranosyl-
• KINKUHCNMYKMHT-VDZCSFMGSA-N
• 3-Pentofuranosyl-3,4,7,8-tetrahydroimidazo[4,5-d][1,3]diazepin-7-ol
• Isocoformycin

• Inchi： 1S/C11H16N4O5/c16-2-6-8(18)9(19)11(20-6)15-4-14-5-1-7(17)12-3-13-10(5)15/h3-4,6-9,11,16-19H,1-2H2,(H,12,13)/t6-,7?,8-,9-,11-/m1/s1
• InChI Key： KINKUHCNMYKMHT-VDZCSFMGSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2CC(N=CNC1=2)O)O)O
• BRN： 1224187

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 384
• Topological Polar Surface Area: 132